![molecular formula C14H13FO2S B7472961 1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene](/img/structure/B7472961.png)
1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene, also known as FMMSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FMMSB is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 324.39 g/mol.
Mechanism of Action
The mechanism of action of 1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene is not fully understood. However, it is believed that the compound interacts with metal ions through coordination bonds, leading to a change in its fluorescent properties.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that the compound is non-toxic and does not exhibit any significant cytotoxicity towards human cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene is its high sensitivity towards metal ions, which makes it an ideal fluorescent probe for the detection of trace amounts of metals in complex biological samples. However, the compound has certain limitations, such as its poor solubility in water and its tendency to form aggregates in solution.
Future Directions
There are several future directions for research on 1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene. One area of interest is the development of new synthetic methods for the compound that can improve its solubility and reduce its tendency to form aggregates. Another direction is the investigation of the compound's potential applications in the field of bioimaging, where its high sensitivity towards metal ions could be used for the detection of metal ions in living cells. Additionally, research could be conducted on the use of this compound as a catalyst in various organic synthesis reactions.
Synthesis Methods
1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene can be synthesized through a multi-step process that involves the reaction of 4-methylbenzenesulfonyl chloride with 1-fluoro-3-bromobenzene in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with a reducing agent such as sodium borohydride to yield the final product.
Scientific Research Applications
1-Fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is its use as a fluorescent probe for the detection of metal ions such as copper and iron. This compound has also been investigated for its potential use as a catalyst in organic synthesis reactions.
properties
IUPAC Name |
1-fluoro-3-[(4-methylphenyl)sulfonylmethyl]benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FO2S/c1-11-5-7-14(8-6-11)18(16,17)10-12-3-2-4-13(15)9-12/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFLKCZKHDBNKGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.